Cas no 29588-07-6 (4-Imidazolidinone,3-phenyl-5-(phenylmethyl)-2-thioxo-, (5S)-)

• Product Name: 4-Imidazolidinone,3-phenyl-5-(phenylmethyl)-2-thioxo-, (5S)-
• CAS No: 29588-07-6
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 239293
• PubChem ID: 875945
• Update Time: 2025-09-21

4-Imidazolidinone,3-phenyl-5-(phenylmethyl)-2-thioxo-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone,3-phenyl-5-(phenylmethyl)-2-thioxo-, (5S)-
• 5-benzyl-3-phenyl-2-thioxoimidazolidin-4-one
• (5S)-5-Benzyl-3-phenyl-2-thioxoimidazolidin-4-one
• (5S)-3-Phenyl-5-(phenylmethyl)-2-thioxo-4-imidazolidinone
• (5S)-2-Thioxo-3-phenyl-5-benzylimidazolidine-4-one
• (5S)-5-benzyl-3-phenyl-2-sulfanylideneimidazolidin-4-one
• (S)-5-Benzyl-3-phenyl-2-thioxoimidazolidin-4-one
• 29588-07-6

• MDL： MFCD01076623
• Inchi： 1S/C16H14N2OS/c19-15-14(11-12-7-3-1-4-8-12)17-16(20)18(15)13-9-5-2-6-10-13/h1-10,14H,11H2,(H,17,20)/t14-/m0/s1
• InChI Key： HIDCDSHFIITFOM-AWEZNQCLSA-N
• SMILES： S=C1N[C@H](C(N1C1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.08282
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 410.6°C at 760 mmHg
• Flash Point: 202.1°C
• Refractive Index: 1.699
• PSA: 32.34